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Compound of Interest

2-Amino-4-methylithiophene-3-
Compound Name:
carbonitrile

Cat. No.: B188914

An In-depth Technical Guide to 2-Amino-4-
methylthiophene-3-carbonitrile

For professionals in research, chemical synthesis, and drug development, 2-Amino-4-
methylthiophene-3-carbonitrile is a heterocyclic compound of significant interest. Its unique
structural features, including an amino group, a nitrile group, and a thiophene core, make it a
versatile precursor for the synthesis of a wide array of biologically active molecules and
functional materials. This guide provides a comprehensive overview of its molecular structure,
properties, synthesis, and applications.

Molecular Structure and Formula

2-Amino-4-methylthiophene-3-carbonitrile is a substituted thiophene with the molecular
formula CeHsN2S.[1][2] Its structure consists of a five-membered thiophene ring with an amino
group at position 2, a cyano (nitrile) group at position 3, and a methyl group at position 4. The
presence of both electron-donating (amino) and electron-withdrawing (nitrile) groups makes it a
highly reactive and versatile synthetic building block.[3]

Key ldentifiers:

o |[UPAC Name: 2-amino-4-methylthiophene-3-carbonitrile[1][3]
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« CAS Number: 4623-55-6[1][2]

e Canonical SMILES: CC1=CSC(=C1C#N)N[1]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and computed properties of 2-Amino-4-
methylthiophene-3-carbonitrile is presented in the table below. This data is crucial for its
handling, characterization, and use in synthetic protocols.

Property Value

Molecular Formula CeHsN2S

Molecular Weight 138.19 g/mol

Appearance Solid (form may vary)

Melting Point Data not consistently available

Boiling Point Data not consistently available

inChi INChl=1S/C6H6N2S/c1-4-3-9-6(8)5(4)2-

7/h3H,8H2,1H3

InChlKey VVLPOLLOKMOHOP-UHFFFAOYSA-N

Synthesis Protocols

The most common and efficient method for the synthesis of 2-aminothiophenes, including 2-
Amino-4-methylthiophene-3-carbonitrile, is the Gewald reaction.[3][4][5] This is a multi-
component reaction that involves the condensation of a ketone or aldehyde with an active
methylene nitrile and elemental sulfur in the presence of a basic catalyst.

Experimental Protocol: Gewald Synthesis of 2-
Aminothiophenes

This protocol describes a general procedure for the synthesis of 2-aminothiophene derivatives,
which can be adapted for 2-Amino-4-methylthiophene-3-carbonitrile.
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Materials:

An a-methylene ketone (e.g., acetone for derivatives, or a precursor that yields the 4-methyl
substituent)

An active methylene nitrile (e.g., malononitrile)
Elemental sulfur
A basic catalyst (e.g., morpholine, triethylamine, or an amine-based resin)

Solvent (e.qg., ethanol, methanol, or dimethylformamide)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve the a-methylene ketone (1 equivalent) and the active methylene nitrile (1
equivalent) in a suitable solvent.

Addition of Catalyst: Add the basic catalyst to the mixture (typically 0.1-0.2 equivalents).
Sulfur Addition: To the stirring solution, add elemental sulfur (1.1 equivalents) in one portion.

Reaction Conditions: Heat the reaction mixture to a temperature between 50-80°C and
maintain for a period of 2-6 hours. The progress of the reaction should be monitored by Thin
Layer Chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. The product may
precipitate out of the solution. If so, it can be collected by filtration.

Purification: The crude product is often purified by recrystallization from a suitable solvent
such as ethanol or ethyl acetate to yield the pure 2-aminothiophene derivative.

A more recent, environmentally friendly approach utilizes ball-milling technology, which can

proceed under solvent-free conditions with high yields and short reaction times.[6]

Applications in Research and Drug Development
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The 2-aminothiophene scaffold is recognized as a "privileged" structure in medicinal chemistry
due to its presence in numerous compounds with diverse biological activities.[4] Derivatives of
2-Amino-4-methylthiophene-3-carbonitrile are key intermediates in the synthesis of:

o Therapeutic Agents: These compounds serve as precursors for thieno[2,3-d]pyrimidines,
which are core structures in molecules with potential antiviral, antimicrobial, anti-
inflammatory, and anticancer properties.[3][4]

o Materials Science: Beyond pharmaceuticals, these derivatives have applications in the
development of functional organic materials, including dyes for photovoltaic cells, organic
semiconductors, and materials with non-linear optical properties.[4]

Visualizing the Gewald Reaction Pathway

The following diagram illustrates the logical workflow of the Gewald reaction for the synthesis of
2-aminothiophenes.
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Caption: Logical workflow of the Gewald reaction for 2-aminothiophene synthesis.

Safety and Handling
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2-Amino-4-methylthiophene-3-carbonitrile is classified as hazardous. It is harmful if
swallowed, inhaled, or in contact with skin.[1] It is known to cause serious eye irritation, skin
irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this
chemical. All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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